Cas no 1352992-75-6 (1-(Aminomethyl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(Aminomethyl)cyclopropane-1-carbaldehyde
• CAS No: 1352992-75-6
• MF: C₅H₉NO
• MW: 99.1310613155365
• MDL: MFCD32738158
• CID: 5638222
• PubChem ID: 88132948
• Update Time: 2025-10-29

1-(Aminomethyl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-28270354
• 1-(aminomethyl)cyclopropane-1-carbaldehyde
• 1352992-75-6
• 1-(Aminomethyl)cyclopropane-1-carbaldehyde

• MDL： MFCD32738158
• Inchi： 1S/C5H9NO/c6-3-5(4-7)1-2-5/h4H,1-3,6H2
• InChI Key： CGFTTWYWZLUFHZ-UHFFFAOYSA-N
• SMILES： O=CC1(CN)CC1

Computed Properties

• Exact Mass: 99.068413911g/mol
• Monoisotopic Mass: 99.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 86.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 43.1Ų

Additional information on 1-(Aminomethyl)cyclopropane-1-carbaldehyde

Recent Advances in the Application of 1-(Aminomethyl)cyclopropane-1-carbaldehyde (CAS: 1352992-75-6) in Chemical Biology and Pharmaceutical Research

The compound 1-(Aminomethyl)cyclopropane-1-carbaldehyde (CAS: 1352992-75-6) has recently emerged as a promising building block in medicinal chemistry and chemical biology. This bicyclic aldehyde derivative has attracted significant attention due to its unique structural features, which combine the reactivity of an aldehyde group with the constrained geometry of a cyclopropane ring. Recent studies have demonstrated its utility as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of covalent inhibitors and targeted protein degraders.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the use of 1352992-75-6 as a key precursor in the synthesis of novel KRAS inhibitors. The researchers exploited the aldehyde functionality to form reversible covalent bonds with cysteine residues near the KRAS binding pocket, while the cyclopropane moiety provided optimal spatial orientation for additional interactions. This approach resulted in compounds with improved selectivity profiles compared to earlier generation inhibitors.

In the field of targeted protein degradation, a recent Nature Chemical Biology paper reported the incorporation of 1-(Aminomethyl)cyclopropane-1-carbaldehyde into PROTAC (Proteolysis Targeting Chimera) molecules. The compound's rigid structure was found to enhance the orientation of warhead and E3 ligase binding moieties, leading to improved degradation efficiency of challenging targets like transcription factors. The study reported up to 10-fold improvement in degradation potency compared to linear linker analogs.

Structural biology studies using cryo-EM and X-ray crystallography have provided insights into the molecular interactions facilitated by this scaffold. The cyclopropane ring induces significant conformational constraints that appear to favor binding to certain protein pockets, particularly those with shallow hydrophobic surfaces. This property has been leveraged in the design of allosteric modulators for GPCRs and ion channels.

From a synthetic chemistry perspective, recent advances have improved the accessibility of 1352992-75-6. A 2024 Organic Process Research & Development publication described a scalable, enantioselective synthesis route that achieves >99% ee using asymmetric hydrogenation of a precursor enamide. This development addresses previous challenges in obtaining the compound in sufficient quantities for drug discovery campaigns.

Safety and ADME profiling studies indicate that compounds derived from this scaffold generally show favorable pharmacokinetic properties. The cyclopropane ring appears to confer metabolic stability while maintaining sufficient solubility, addressing a common challenge with highly lipophilic covalent modifiers. However, researchers note the need for careful optimization of the aldehyde reactivity to balance target engagement with off-target effects.

Looking forward, the unique properties of 1-(Aminomethyl)cyclopropane-1-carbaldehyde position it as a valuable tool in addressing several current challenges in drug discovery, particularly in targeting protein-protein interactions and undruggable targets. Ongoing research is exploring its application in bifunctional molecules beyond PROTACs, including molecular glues and targeted covalent inhibitors for RNA-binding proteins.